Cas no 2137082-80-3 (1-[(3R,4S)-3,4-dimethyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine)

• Product Name: 1-[(3R,4S)-3,4-dimethyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine
• CAS No: 2137082-80-3
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• CID: 6398934
• PubChem ID: 165501252
• Update Time: 2025-06-07

1-[(3R,4S)-3,4-dimethyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[(3R,4S)-3,4-dimethyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine
• EN300-1169160
• 2137082-80-3

• Inchi： 1S/C13H19N3O4S/c1-10-7-15(9-13(10,2)8-14)21(19,20)12-6-4-3-5-11(12)16(17)18/h3-6,10H,7-9,14H2,1-2H3/t10-,13-/m1/s1
• InChI Key： OISXQIVGIHFIJC-ZWNOBZJWSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1C[C@@H](C)[C@](C)(CN)C1)(=O)=O

Computed Properties

• Exact Mass: 313.10962727g/mol
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 118Ų

Additional information on 1-[(3R,4S)-3,4-dimethyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine

Introduction to 1-[(3R,4S)-3,4-dimethyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine (CAS No. 2137082-80-3)

1-[(3R,4S)-3,4-dimethyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine (CAS No. 2137082-80-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chiral pyrrolidine ring and a nitrobenzenesulfonyl moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable subject of study in the development of novel drugs.

The pyrrolidine ring in this compound is a five-membered heterocyclic structure that is known for its ability to form stable conformations and interact with various biological targets. The presence of two methyl groups at the 3 and 4 positions of the pyrrolidine ring adds to the compound's steric complexity and can influence its pharmacological properties. The nitrobenzenesulfonyl group, on the other hand, introduces additional functional groups that can enhance the compound's reactivity and binding affinity to specific receptors or enzymes.

Recent studies have explored the potential of 1-[(3R,4S)-3,4-dimethyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, where this compound has shown promising results in modulating certain neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. By inhibiting MAO, this compound may help to maintain higher levels of these neurotransmitters, potentially alleviating symptoms associated with conditions like Parkinson's disease and depression.

In addition to its potential as a neuroprotective agent, 1-[(3R,4S)-3,4-dimethyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine has also been investigated for its anti-inflammatory properties. Inflammatory responses are implicated in a wide range of diseases, including arthritis and inflammatory bowel disease. Studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in managing inflammatory conditions.

The structural features of 1-[(3R,4S)-3,4-dimethyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine also make it an attractive candidate for drug delivery systems. The chiral nature of the pyrrolidine ring allows for the synthesis of enantiomerically pure forms of the compound, which can be crucial for optimizing pharmacokinetic and pharmacodynamic properties. Furthermore, the nitrobenzenesulfonyl group can be modified to enhance solubility or stability, making it easier to formulate into various dosage forms such as tablets or injectable solutions.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[(3R,4S)-3,4-dimethyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These preliminary findings are encouraging and provide a strong foundation for further clinical development.

In conclusion, 1-[(3R,4S)-3,4-dimethyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine (CAS No. 2137082-80-3) is a promising compound with a diverse range of potential applications in medicine. Its unique structural characteristics and favorable biological properties make it an important subject of ongoing research in medicinal chemistry and pharmaceutical science. As more data from clinical trials become available, it is likely that this compound will play a significant role in the development of new therapeutic strategies for various diseases.